Cas no 61547-40-8 (3-(2-acetyloxyphenyl)prop-2-ynoic Acid)
61547-40-8 structure
Product Name:3-(2-acetyloxyphenyl)prop-2-ynoic Acid
CAS No:61547-40-8
MF:C11H8O4
MW:204.178823471069
CID:954673
PubChem ID:324346
Update Time:2025-04-19
3-(2-acetyloxyphenyl)prop-2-ynoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-acetyloxyphenyl)prop-2-ynoic Acid
- 3-(2-acetyloxyphenyl)propynoic acid
- AC1L8AB3
- NSC289498
- o-Acetoxy-phenylpropiolsaeure
- NSC-289498
- 3-[2-(Acetyloxy)phenyl]prop-2-ynoic acid
- 61547-40-8
- DTXSID70314868
-
- Inchi: 1S/C11H8O4/c1-8(12)15-10-5-3-2-4-9(10)6-7-11(13)14/h2-5H,1H3,(H,13,14)
- InChI Key: VNTTUKKQHLADDG-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC=CC=1C#CC(=O)O
Computed Properties
- Exact Mass: 204.04224
- Monoisotopic Mass: 204.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 382.8°C at 760 mmHg
- Flash Point: 153.6°C
- Refractive Index: 1.586
- PSA: 63.6
- LogP: 1.04800
3-(2-acetyloxyphenyl)prop-2-ynoic Acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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